Cas no 2229413-64-1 (2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2229413-64-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6233655
• PubChem ID: 165756262
• Update Time: 2025-06-08

2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid
• EN300-1814045
• 2-[1-(2-cyanophenyl)cyclopropyl]-2-methoxyacetic acid
• 2229413-64-1

• Inchi： 1S/C13H13NO3/c1-17-11(12(15)16)13(6-7-13)10-5-3-2-4-9(10)8-14/h2-5,11H,6-7H2,1H3,(H,15,16)
• InChI Key： BLLGEXFTILDWMY-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=CC=CC=2C#N)CC1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3Ų

Additional information on 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid (CAS No: 2229413-64-1)

2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229413-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropyl ring fused with an acetic acid derivative, further functionalized with a cyanophenyl group and a methoxy substituent. The unique structural motif of this molecule positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid incorporates several key pharmacophoric elements that are widely recognized for their biological activity. The cyclopropyl group, known for its ability to enhance metabolic stability and binding affinity, is particularly noteworthy. Additionally, the cyanophenyl moiety introduces a polar and electron-withdrawing nature, which can influence the compound's interaction with biological targets. The methoxy group, on the other hand, provides a hydrophilic character, potentially modulating solubility and bioavailability. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing cyclopropyl and cyanophenyl groups. These structural elements have been implicated in various biological pathways, making them attractive for designing molecules with targeted therapeutic effects. For instance, studies have shown that cyclopropyl-containing compounds can exhibit inhibitory activity against certain enzymes and receptors, while cyanophenyl derivatives have demonstrated potential in modulating inflammatory responses and neural signaling. The combination of these motifs in 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid suggests that it may possess multiple biological activities, warranting further investigation.

One of the most compelling aspects of 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid is its potential application in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can target multiple disease pathways simultaneously. This approach is particularly relevant in complex conditions such as cancer, neurodegenerative disorders, and chronic inflammatory diseases. The structural features of this compound make it a candidate for designing molecules that can interact with multiple targets, thereby offering a more comprehensive therapeutic strategy.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for their potential biological activity. These computational tools have been instrumental in identifying promising candidates like 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid for further experimental validation. By leveraging these technologies, researchers can predict the binding affinity and pharmacokinetic properties of novel compounds with greater accuracy, thereby accelerating the drug discovery process. This high-throughput virtual screening approach has already led to the identification of several lead compounds that are now being tested in preclinical studies.

The synthesis of 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid represents another area of significant interest. The preparation of this compound requires careful consideration of synthetic routes to ensure high yield and purity. Modern synthetic methodologies often involve multi-step reactions that require precise control over reaction conditions. Advances in catalytic processes and green chemistry principles have made it possible to synthesize complex molecules more efficiently while minimizing environmental impact. The development of novel synthetic strategies for this compound could open up new avenues for its production at scale, facilitating its use in both research and industrial applications.

In conclusion, 2-1-(2-cyanophenyl)cyclopropyl-2-methoxyacetic acid (CAS No: 2229413-64-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of cyclopropyl, cyanophenyl, and methoxy groups makes it an attractive candidate for further exploration in drug discovery. With ongoing advancements in computational chemistry, molecular modeling, and synthetic methodologies, this compound is poised to play a crucial role in the development of novel therapeutic agents addressing various medical conditions.